2-Bromophenylhydrazine hydrochloride
Overview
Description
2-Bromophenylhydrazine hydrochloride is a compound with the molecular formula C6H8BrClN2 and a molecular weight of 223.50 g/mol . It appears as a white to light yellow crystalline powder . It is also known by other names such as (2-bromophenyl)hydrazine hydrochloride .
Synthesis Analysis
The synthesis of 2-Bromophenylhydrazine hydrochloride involves several steps including diazotization, reduction, purification, and salification . The diazotization and reduction steps use concentrated hydrochloric acid to maintain strong acidity of the reaction liquor, ensuring smooth and complete proceeding of the reaction . Zinc powder-concentrated hydrochloric acid is used as a reducing agent .
Molecular Structure Analysis
The molecular structure of 2-Bromophenylhydrazine hydrochloride is represented by the InChI string InChI=1S/C6H7BrN2.ClH/c7-5-3-1-2-4-6 (5)9-8;/h1-4,9H,8H2;1H and the canonical SMILES string C1=CC=C (C (=C1)NN)Br.Cl .
Physical And Chemical Properties Analysis
2-Bromophenylhydrazine hydrochloride is a white to light yellow crystalline powder . It has a molecular weight of 223.50 g/mol . The compound has three hydrogen bond donors and two hydrogen bond acceptors .
Scientific Research Applications
Organic Synthesis
One known application of 2-Bromophenylhydrazine hydrochloride is in organic synthesis, where it is used as a reagent. For example, it was used to prepare 6-(3-bromophenylhydrazono)-7,8,9,11-tetrahydropyrido[2,1-b]quinazoline-11-one .
Analytical Chemistry
In analytical chemistry, compounds like 2-Bromophenylhydrazine hydrochloride can be used for chemical analysis and testing. They may be involved in methods such as NMR, HPLC, LC-MS, and UPLC .
Chemical Research
The compound is also used in various chemical research applications, including the study of reaction mechanisms and the development of new synthetic methods .
Safety and Hazards
Safety measures for handling 2-Bromophenylhydrazine hydrochloride include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition . It should not be released into the environment and should not be allowed to contaminate the groundwater system .
Mechanism of Action
Mode of Action
It’s known that phenylhydrazine derivatives can act as building blocks in the synthesis of various bioactive compounds . The bromine atom in the compound could potentially enhance its reactivity, allowing it to interact with its targets in a unique manner.
Biochemical Pathways
It has been used to prepare 6-(3-bromophenylhydrazono)-7,8,9,11-tetrahydropyrido[2,1-b]quinazoline-11-one , suggesting that it may play a role in the synthesis of complex organic compounds.
Pharmacokinetics
Its solubility in methanol suggests that it may have reasonable bioavailability . .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Bromophenylhydrazine hydrochloride. For instance, it should be stored in a dark place under an inert atmosphere at room temperature to maintain its stability . The compound’s reactivity and efficacy could also be influenced by factors such as pH, temperature, and the presence of other chemical species in its environment.
properties
IUPAC Name |
(2-bromophenyl)hydrazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2.ClH/c7-5-3-1-2-4-6(5)9-8;/h1-4,9H,8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHCYUJRYSFMJMG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NN)Br.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8BrClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30198762 |
Source
|
| Record name | 2-Bromophenylhydrazine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30198762 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.50 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromophenylhydrazine hydrochloride | |
CAS RN |
50709-33-6 |
Source
|
| Record name | 2-Bromophenylhydrazine hydrochloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=50709-33-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromophenylhydrazine hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0050709336 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Bromophenylhydrazine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30198762 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-bromophenylhydrazine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.051.553 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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